Ethyl 5-({[(2-methoxyphenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate

• IUPAC Name: ethyl 5-[(2-methoxyphenyl)carbamoylamino]-2,6-dimethylpyridine-3-carboxylate
• InChI: InChI=1S/C18H21N3O4/c1-5-25-17(22)13-10-15(12(3)19-11(13)2)21-18(23)20-14-8-6-7-9-16(14)24-4/h6-10H,5H2,1-4H3,(H2,20,21,23)
• InChI Key: MJNPOSSWEVPJMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1C)C)NC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• CAS No.: 622789-20-2

Description

Ethyl 5-({[(2-methoxyphenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.
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Scientific Research Applications

Conversion of Plant Biomass to Sustainable Materials

A review by Chernyshev, Kravchenko, and Ananikov (2017) discusses the transformation of plant biomass into furan derivatives, highlighting the role of 5-hydroxymethylfurfural (HMF) and its derivatives in producing sustainable polymers, fuels, and other materials. This research underscores the importance of developing alternative feedstocks for the chemical industry, potentially relevant to the synthesis and application of complex organic compounds like Ethyl 5-({[(2-methoxyphenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate (Chernyshev, Kravchenko, & Ananikov, 2017).

Antioxidant Activity Analysis Methods

Munteanu and Apetrei (2021) provide a critical review of tests used to determine antioxidant activity, including both chemical and electrochemical methods. Understanding these methods is crucial for assessing the antioxidant potential of various compounds, possibly including this compound. This knowledge could contribute to its evaluation in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).

Phosphonic Acid in Synthesis and Applications

Sevrain et al. (2017) discuss the synthesis and applications of phosphonic acid, emphasizing its bioactive properties and use in creating supramolecular materials, functionalizing surfaces, and other applications. Given the complex structure of this compound, understanding the synthesis and utility of related compounds could offer insights into its potential applications (Sevrain, Berchel, Couthon, & Jaffrès, 2017).